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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of

amiselimod (MT-1303) in various rodent models. Amiselimod is a novel, orally active,

selective sphingosine 1-phosphate receptor-1 (S1P1) modulator.[1][2][3] Its active phosphate

metabolite, amiselimod-P (MT-1303-P), acts as a functional antagonist at the S1P1 receptor,

leading to the sequestration of lymphocytes in secondary lymphoid organs and thereby

reducing the number of circulating lymphocytes.[4][5] This mechanism underlies its therapeutic

potential in autoimmune diseases.[6][7]

Mechanism of Action: S1P1 Receptor Modulation
Amiselimod is a prodrug that is phosphorylated in vivo by sphingosine kinases to its active

metabolite, amiselimod-P.[2][8] Amiselimod-P is a potent agonist at the S1P1 receptor.[3][6]

Continuous agonism leads to the internalization and degradation of the S1P1 receptor on

lymphocytes.[4][5] This functional antagonism blocks the S1P gradient-guided egress of

lymphocytes from lymph nodes and other secondary lymphoid tissues, resulting in a reversible,

dose-dependent reduction of peripheral blood lymphocytes.[5][6] This sequestration of

lymphocytes, particularly pathogenic T cells like Th1 and Th17, prevents their infiltration into

sites of inflammation, thereby ameliorating disease in models of chronic colitis and lupus

nephritis.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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